2-Methyl-2-(pyridin-2-yl)propan-1-amine, tosylate salt

• CAS No.: 1170600-64-2
• Molecular Formula: C16H22N2O3S
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 4-methylbenzenesulfonic acid;2-methyl-2-pyridin-2-ylpropan-1-amine
• InChI: InChI=1S/C9H14N2.C7H8O3S/c1-9(2,7-10)8-5-3-4-6-11-8;1-6-2-4-7(5-3-6)11(8,9)10/h3-6H,7,10H2,1-2H3;2-5H,1H3,(H,8,9,10)
• InChI Key: SLKNWQGIDKEVRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.CC(C)(CN)C1=CC=CC=N1

Description

2-Methyl-2-(pyridin-2-yl)propan-1-amine, tosylate salt is a tertiary amine derivative featuring a pyridine ring substituted at the 2-position and a branched methyl group on the propane backbone. The tosylate counterion (p-toluenesulfonate) enhances solubility and stability, making the compound suitable for pharmaceutical formulations. The compound’s CAS registry numbers include 929022-01-5 (free base) and related derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-2-(pyridin-2-yl)propan-1-amine typically involves the reaction of 2-bromopyridine with isobutylamine under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF). The tosylate salt form is obtained by reacting the free base with p-toluenesulfonic acid .

Industrial Production Methods

Industrial production methods for this compound often involve large-scale synthesis using automated reactors. The reaction conditions are optimized to ensure high yield and purity. The process includes steps like purification through crystallization and drying under reduced pressure .

Chemical Reactions Analysis

Formation of the Tosylate Salt

The tosylate salt is typically formed via the reaction of the parent amine with tosyl chloride (p-TosCl) in the presence of a base (e.g., pyridine). This reaction involves nucleophilic substitution, where the amine’s lone pair attacks the sulfur atom in p-TosCl, displacing the chloride ion. The resulting tosylate group acts as a stable leaving group for subsequent reactions .

Nucleophilic Substitution (SN1/SN2)

• Mechanism : The tosylate group (OTs) is an excellent leaving group, enabling substitution by nucleophiles (e.g., hydroxide, amines, alkoxides).

• Conditions : SN2 reactions may dominate due to the stability of the tosylate group, though steric hindrance from the bulky tert-butyl-pyridine framework could favor SN1 pathways.

Elimination (E1/E2)

• Mechanism : Under basic or acidic conditions, the tosylate group may depart, leading to elimination products (e.g., alkenes).

• Conditions : E2 reactions are likely with strong bases (e.g., NaOH), forming a double bond via dehydrohalogenation.

Alkylation/Coupling Reactions

• Mechanism : The parent amine could participate in alkylation or coupling reactions (e.g., Suzuki/Mitsunobu) after liberation from the tosylate group.

Reaction Data Table

Reaction Type	Conditions	Products/Outcomes
SN2 Substitution	Nucleophile (e.g., MeO⁻)	Alkylated amine derivatives
E2 Elimination	Strong base (e.g., t-BuOK)	Pyridine-substituted alkenes
Alkylation	Alkyl halide, base (e.g., NaH)	N-alkylated amine derivatives

Stability and Handling

• Storage : Requires refrigeration (4°C) due to potential reactivity .

• Hazard Profile : Classified under GHS as a skin and eye irritant (H315, H319) and respiratory irritant (H335) .

Scientific Research Applications

2-Methyl-2-(pyridin-2-yl)propan-1-amine, tosylate salt has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: It is used in the study of enzyme inhibition and receptor binding.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of various compounds.

Mechanism of Action

The mechanism of action of 2-Methyl-2-(pyridin-2-yl)propan-1-amine involves its interaction with specific molecular targets, such as enzymes and receptors. It can act as an inhibitor or activator, depending on the target. The pathways involved include binding to active sites and altering the conformation of the target molecules, thereby affecting their activity .

Comparison with Similar Compounds

Structural Analogues

Key structural analogues differ in pyridine substituents, amine branching, or additional functional groups, influencing physicochemical and biological properties.

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Differences
2-Methyl-2-(pyridin-2-yl)propan-1-amine	C₉H₁₄N₂	150.22	2-pyridinyl, 2-methyl	Reference compound; no reported activity
2-(Pyridin-2-yl)propan-1-amine	C₈H₁₂N₂	136.19	2-pyridinyl	Lacks methyl branch; lower molecular weight
2-Methyl-2-(4-methylpyridin-2-yl)propan-1-amine	C₁₀H₁₆N₂	164.25	4-methylpyridinyl, 2-methyl	Increased lipophilicity from methyl group
Dexchlorpheniramine maleate	C₁₆H₁₉ClN₂·C₄H₄O₄	350.82	4-chlorophenyl, dimethylamino	Antihistamine; clinical use
2-Methyl-2-(3-(trifluoromethyl)phenyl)propan-1-amine	C₁₀H₁₂F₃N	203.21	3-(trifluoromethyl)phenyl	CaV1.3 calcium channel inhibitor
(R)-2-Methyl-1-(pyridin-2-yl)propan-1-amine	C₉H₁₄N₂	150.22	Stereoisomer (R-configuration)	Enantiomeric specificity impacts binding

Key Observations :

• Substituent Position : Methyl groups on the pyridine ring (e.g., 4-methyl in [851670-39-8]) modulate electronic effects and solubility .
• Enantiomers : Stereoisomers like (R)- and (S)-2-Methyl-1-(pyridin-2-yl)propan-1-amine highlight the role of chirality in pharmacological activity .

Physicochemical Properties

• Molecular Weight : Ranges from 136.19 (2-(pyridin-2-yl)propan-1-amine) to 350.82 (dexchlorpheniramine maleate). The tosylate salt increases molecular weight (~288.33 g/mol for free base + tosylate).
• Lipophilicity : Trifluoromethyl groups (e.g., in [C₁₀H₁₂F₃N]) enhance logP values, improving membrane permeability but reducing aqueous solubility .
• Solubility : Tosylate salts generally exhibit higher water solubility than free amines, critical for drug delivery .

Biological Activity

2-Methyl-2-(pyridin-2-yl)propan-1-amine, tosylate salt, is a compound of interest due to its potential biological activities, particularly in pharmacology. This article aims to consolidate existing research on its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following chemical structure:

• Chemical Formula : C$_{11}$H$_{15}$N$\cdot$C$_{7}$H$_{7}$O$_{3}$S
• Molecular Weight : 265.38 g/mol
• IUPAC Name : 2-Methyl-2-(pyridin-2-yl)propan-1-amine tosylate

Research indicates that 2-Methyl-2-(pyridin-2-yl)propan-1-amine exhibits activity as a monoamine reuptake inhibitor. It primarily targets the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET). This inhibition can lead to increased levels of neurotransmitters in the synaptic cleft, potentially affecting mood and behavior.

Biological Activity

The biological activity of the compound has been studied in various contexts:

• Neuropharmacology : It has shown promise in modulating neurotransmitter systems, which may be beneficial in treating conditions such as depression or anxiety disorders. Studies have demonstrated its ability to enhance dopaminergic signaling, which is crucial for mood regulation .
• Antitumor Activity : Preliminary investigations have suggested that derivatives of this compound may possess antitumor properties. In vitro studies indicated that certain analogs could inhibit the growth of cancer cell lines without affecting non-tumorigenic cells at therapeutic concentrations .
• Analgesic Effects : Some studies have explored its potential as an analgesic agent, highlighting its efficacy in pain models. The compound's interaction with opioid receptors and modulation of pain pathways were evaluated, showing promising results .

Study 1: Neurotransmitter Modulation

A study published in PubMed Central examined the binding affinity of 2-Methyl-2-(pyridin-2-yl)propan-1-amine at various transporter sites. The results indicated significant binding to DAT and SERT, supporting its role as a reuptake inhibitor. The study utilized radioligand binding assays to quantify the interaction strength and specificity .

Study 2: Antitumor Activity

In a thesis investigating novel N-heterocyclic compounds, the derivative of 2-Methyl-2-(pyridin-2-yl)propan-1-amine was tested against multiple cancer cell lines. The findings revealed that at concentrations around 10 µM, the compound inhibited cell proliferation significantly while sparing healthy cells, suggesting a selective cytotoxicity profile .

Data Table: Summary of Biological Activities

Activity Type	Mechanism/Effect	Reference
Neurotransmitter Modulation	DAT/SERT inhibition
Antitumor Activity	Growth inhibition in cancer cells
Analgesic Effects	Interaction with pain pathways

Q & A

Q. Table 1: Comparative Bioactivity of Pyridine Derivatives

Compound	Structural Feature	Reported Activity
2-Methyl-2-(pyridin-2-yl)propan-1-amine	Tertiary amine	Antimicrobial, enzyme modulation
1-(6-Methoxy-4-methylpyridin-3-yl)propan-1-amine	Methoxy substitution	Antiparasitic
2-(6-Methylpyridin-2-yl)propan-2-amine	Secondary amine	Neuroactive

Advanced: What strategies ensure batch-to-batch consistency in pharmacological studies?

Methodological Answer:

• Quality Control (QC) : Request peptide content analysis and TFA removal (<1%) for cell-based assays .
• Salt Content Adjustment : Normalize tosylate counterion levels via ion chromatography to avoid ionic strength variations .
• Stability Studies : Conduct long-term storage tests (e.g., 6 months at 4°C/25°C) with periodic HPLC checks .

Advanced: How can mechanistic studies elucidate interactions between this compound and biological targets?

Methodological Answer:

• X-ray Crystallography : Co-crystallize with target proteins (e.g., enzymes) to identify binding motifs .
• Isothermal Titration Calorimetry (ITC) : Quantify binding affinity (Kd) and thermodynamic parameters (ΔH, ΔS) .
• Molecular Dynamics Simulations : Model protonation-dependent interactions (e.g., pyridine ring π-stacking vs. amine hydrogen bonding) .

Advanced: How does the tosylate counterion influence the compound’s crystallinity and bioavailability?

Methodological Answer:

• Crystal Engineering : Tosylate enhances crystallinity via strong N–H···O hydrogen bonds, improving XRD resolution .
• Bioavailability : The counterion increases aqueous solubility at acidic pH (e.g., gastric conditions), enhancing oral absorption. Validate via parallel artificial membrane permeability assay (PAMPA) .